2-(4-(4-(trifluoromethoxy)benzamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[[4-(trifluoromethoxy)benzoyl]amino]phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C16H11F3N6O3/c17-16(18,19)28-12-7-1-9(2-8-12)15(27)21-10-3-5-11(6-4-10)25-23-14(13(20)26)22-24-25/h1-8H,(H2,20,26)(H,21,27)
• InChI Key: VNXLLMYUWOTNPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N)OC(F)(F)F
• Molecular Formula: C16H11F3N6O3
• Molecular Weight: 392.29 g/mol

Description

The compound “2-(4-(4-(trifluoromethoxy)benzamido)phenyl)-2H-tetrazole-5-carboxamide” is a chemical compound. . , have been studied for their insecticidal properties and potential use in electrochromic devices, respectively.

Synthesis Analysis

Molecular Structure Analysis

Chemical Reactions Analysis

The chemical reactions involving “2-(4-(4-(trifluoromethoxy)benzamido)phenyl)-2H-tetrazole-5-carboxamide” are not explicitly mentioned in the literature. .

Physical And Chemical Properties Analysis

Scientific Research Applications

Synthesis and Characterization

One significant area of research involves the synthesis and structural characterization of compounds related to 2-(4-(4-(trifluoromethoxy)benzamido)phenyl)-2H-tetrazole-5-carboxamide. Studies have developed methods for the synthesis of related tetrazole derivatives, emphasizing their structural analysis through techniques like NMR, mass spectrometry, and X-ray crystallography. These efforts are aimed at expanding the chemical knowledge around tetrazole compounds and exploring their potential functionalities (Sailaja Rani Talupur et al., 2021; T. Yokozawa et al., 2002).

Potential Applications

Antimicrobial and Antihypertensive Activities

Research has highlighted the antimicrobial properties of compounds with structures similar to 2-(4-(4-(trifluoromethoxy)benzamido)phenyl)-2H-tetrazole-5-carboxamide, offering insights into their potential as novel antimicrobial agents. Additionally, the synthesis of tetrazole analogs has been explored for their antihypertensive activities, showcasing the compound's relevance in medicinal chemistry (Ramakrishna Vellalacheruvu et al., 2017).

Nonlinear Optical Properties

Studies on coordination networks involving tetrazole-based tectons have revealed significant nonlinear optical (NLO) properties, influenced by the substituents on the tetrazole ring. This research opens the door to the application of such compounds in optical and electronic materials (Jian-Zhen Liao et al., 2013).

Safety And Hazards

Future Directions

The future directions for the study of this compound could include a more detailed analysis of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields could be explored.

Please note that the information provided is based on the limited data available and may not fully cover all aspects of your request. For a more comprehensive analysis, further research and laboratory analysis would be required.